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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B3158423 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-4136309, also known as INCB8761, is a potent and selective antagonist of the C-C

chemokine receptor 2 (CCR2).[1][2][3][4] CCR2 plays a crucial role in the recruitment of

monocytes and macrophages to sites of inflammation and within the tumor microenvironment.

[1] As such, PF-4136309 is a valuable tool for in vitro and in vivo studies related to

inflammation, immunology, and oncology.[1][5] This document provides a detailed protocol for

the preparation of a stock solution of PF-4136309 using dimethyl sulfoxide (DMSO) as the

solvent.

Physicochemical Properties
A summary of the key physicochemical properties of PF-4136309 is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₉H₃₁F₃N₆O₃ [1]

Molecular Weight 568.59 g/mol [1][2][6]

Appearance Solid powder [1]

Solubility in DMSO ≥50 mg/mL (87.94 mM) [6][7]

Solubility in Water Insoluble [1][2]

Experimental Protocol: Preparation of a 10 mM PF-
4136309 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-4136309 in DMSO.

The concentration can be adjusted based on experimental needs, and the required mass of

PF-4136309 can be calculated accordingly.

Materials:

PF-4136309 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Determine the required mass of PF-4136309:

Use the following formula to calculate the mass of PF-4136309 required to prepare the

desired volume of stock solution at the target concentration: Mass (g) = Concentration
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(mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.01 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 568.59 g/mol

Mass = 0.01 mol/L x 0.001 L x 568.59 g/mol = 0.0056859 g = 5.69 mg

Weighing PF-4136309:

Carefully weigh out the calculated mass of PF-4136309 powder using a calibrated

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolving in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the PF-4136309
powder. It is recommended to use freshly opened DMSO as it is hygroscopic, and

absorbed moisture can reduce the solubility of the compound.[2][3][7][8]

For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication for 5-10 minutes can be applied to

break down any aggregates.[8]

Gentle warming of the solution to 30-40°C can also aid in solubilization.[8]

Storage of the Stock Solution:
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Once the PF-4136309 is completely dissolved, the stock solution should be aliquoted into

smaller volumes to avoid repeated freeze-thaw cycles.[6]

For short-term storage (days to weeks), the aliquots can be stored at 0-4°C.[1]

For long-term storage (months to years), store the aliquots at -20°C or -80°C.[1][2][6]

Calculation Table for Various Stock Concentrations:

Desired Stock
Concentration

Volume of DMSO
Mass of PF-4136309
Required

1 mM 1 mL 0.57 mg

5 mM 1 mL 2.84 mg

10 mM 1 mL 5.69 mg

20 mM 1 mL 11.37 mg

50 mM 1 mL 28.43 mg
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Stock Solution Preparation Workflow

Calculate required mass of PF-4136309

Weigh PF-4136309 powder

Add anhydrous DMSO

Vortex and/or sonicate to dissolve

Aliquot stock solution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for PF-4136309 Stock Solution Preparation.
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PF-4136309 Mechanism of Action
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Caption: PF-4136309 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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